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An In-Depth Technical Guide to 3-Ethyl-3-methylhexane: Structure, Properties, and Synthesis

Introduction
3-Ethyl-3-methylhexane is a saturated, branched-chain alkane, a member of the nonane

isomer family with the molecular formula C₉H₂₀.[1][2][3] As a chiral molecule, it possesses a

unique three-dimensional structure that, along with its specific physicochemical properties,

makes it a valuable compound in several scientific and industrial domains. This guide provides

a comprehensive overview of 3-Ethyl-3-methylhexane, delving into its molecular structure,

chemical and physical properties, spectroscopic signature, synthesis, and applications. The

content is tailored for researchers, scientists, and professionals in drug development and

chemical synthesis who require a detailed understanding of this specific hydrocarbon. Its

primary applications include serving as a reference standard in analytical chemistry, particularly

gas chromatography, and its use in studies related to fuel properties and hydrocarbon behavior.

[1][2][4]

Molecular Structure and Stereoisomerism
The systematic IUPAC name, 3-Ethyl-3-methylhexane, precisely describes its molecular

architecture.[5] The parent chain is a six-carbon alkane ("hexane").[6][7] Attached to the third

carbon atom of this chain are two substituents: an ethyl group (-CH₂CH₃) and a methyl group (-

CH₃).[8] This substitution pattern results in a tertiary quaternary carbon at the C3 position.
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All carbon atoms within the 3-Ethyl-3-methylhexane molecule are sp³ hybridized, leading to a

tetrahedral geometry around each carbon with bond angles approximating 109.5°.[6][9] The

molecule consists exclusively of C-C and C-H single bonds, which are characterized by free

rotation, allowing the molecule to adopt numerous conformations.[9]

As one of the structural isomers of nonane (C₉H₂₀), it shares the same molecular formula with

other nonane isomers but has a distinct connectivity of atoms.[2][10]

Caption: 2D chemical structure of 3-Ethyl-3-methylhexane.

Physicochemical Properties
The physical and chemical properties of 3-Ethyl-3-methylhexane are characteristic of a

branched alkane of its molecular weight. It is a colorless liquid at room temperature.[1] Due to

its nonpolar nature, it is insoluble in water but readily soluble in nonpolar organic solvents such

as hexane and toluene.[1][2] A summary of its key properties is presented below.
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Property Value Source(s)

IUPAC Name 3-Ethyl-3-methylhexane [5]

Synonyms 3-Methyl-3-ethylhexane [1][3]

CAS Number 3074-76-8 [3][11]

Molecular Formula C₉H₂₀ [3][11][12]

Molar Mass 128.26 g/mol [3][5][13]

Density 0.724 g/cm³ [11][14]

Boiling Point 140.7 °C at 760 mmHg [11][12][14]

Melting Point -112.99 °C [11]

Flash Point 29.2 °C [11][12][14]

Vapor Pressure 7.56 mmHg at 25 °C [11]

Refractive Index 1.4120 [11][12]

SMILES CCCC(C)(CC)CC [1][5]

InChIKey
CYWROHZCELEGSE-

UHFFFAOYSA-N
[3][5]

Spectroscopic Profile
The structural features of 3-Ethyl-3-methylhexane can be elucidated using various

spectroscopic techniques.

¹H and ¹³C NMR Spectroscopy: The molecule lacks symmetry, meaning each carbon and its

attached protons are in a unique chemical environment. Therefore, the ¹³C NMR spectrum is

expected to show nine distinct signals, all in the upfield region characteristic of sp³-

hybridized carbons in alkanes.[15] Similarly, the ¹H NMR spectrum would be complex, with

multiple overlapping multiplets due to the chemically non-equivalent protons and their spin-

spin coupling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-3-methyl
https://cymitquimica.com/cas/3074-76-8/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074768&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074768&Mask=200
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074768&Mask=200
https://www.lookchem.com/404.htm
https://www.wikidata.org/wiki/Q5651950
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074768&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-3-methyl
https://www.chemeo.com/cid/30-856-8/Hexane-3-ethyl-3-methyl
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/cas_3074-76-8.htm
https://www.lookchem.com/404.htm
https://www.wikidata.org/wiki/Q5651950
https://www.alfa-chemistry.com/cas_3074-76-8.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.wikidata.org/wiki/Q5651950
https://www.alfa-chemistry.com/cas_3074-76-8.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.wikidata.org/wiki/Q5651950
https://cymitquimica.com/cas/3074-76-8/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-3-methyl
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3074768&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-3-ethyl-3-methyl
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.docbrown.info/page06/spectra/3-methylhexane-nmr13c.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS): In electron ionization mass spectrometry, 3-Ethyl-3-
methylhexane would exhibit a molecular ion peak (M⁺) at m/z = 128. The fragmentation

pattern would be dominated by the cleavage of C-C bonds to form the most stable

carbocations. Key fragments would likely arise from the loss of methyl (M-15) and ethyl (M-

29) radicals.[3][5]

Infrared (IR) Spectroscopy: The IR spectrum is typical for an alkane, showing strong C-H

stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations for methyl (-CH₃) and

methylene (-CH₂) groups around 1465 cm⁻¹ and 1375 cm⁻¹.[5]

Synthesis and Reactivity
Synthetic Pathways
One of the most direct methods for synthesizing 3-Ethyl-3-methylhexane is through a

Grignard reaction. This involves the reaction of a suitable Grignard reagent with a tertiary

haloalkane. Specifically, methylmagnesium bromide can be reacted with 3-ethyl-3-

chlorohexane to yield the target compound.[11]

Experimental Protocol: Grignard Synthesis
Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are covered with anhydrous

diethyl ether. A solution of methyl bromide in diethyl ether is added dropwise. The reaction is

initiated (sometimes with gentle heating or a crystal of iodine) and proceeds under reflux until

the magnesium is consumed, forming a solution of methylmagnesium bromide.

Reaction with Haloalkane: The solution of the Grignard reagent is cooled in an ice bath. A

solution of 3-ethyl-3-chlorohexane in anhydrous diethyl ether is then added dropwise with

stirring. The reaction mixture is allowed to warm to room temperature and then refluxed for

several hours to ensure the reaction goes to completion.

Workup and Purification: The reaction is quenched by the slow, careful addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

brine, dried over an anhydrous drying agent (e.g., MgSO₄), and filtered.
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Isolation: The solvent is removed under reduced pressure (rotary evaporation). The resulting

crude product, 3-Ethyl-3-methylhexane, is then purified by fractional distillation to yield the

pure alkane.

3-ethyl-3-chlorohexane
Grignard Reaction
(in Diethyl Ether)

Methylmagnesium bromide
(Grignard Reagent)

Aqueous Workup
(NH₄Cl solution)

Purification
(Fractional Distillation) 3-Ethyl-3-methylhexane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Ethyl-3-methylhexane.

Chemical Reactivity
As a saturated alkane, 3-Ethyl-3-methylhexane is generally unreactive. Its most significant

reaction is combustion, where it reacts with oxygen to produce carbon dioxide and water,

releasing a substantial amount of energy.[9]

C₉H₂₀ + 14 O₂ → 9 CO₂ + 10 H₂O

Under specific conditions, such as in the presence of a suitable catalyst, the C-H bonds of 3-
Ethyl-3-methylhexane can undergo functionalization. However, the presence of multiple

primary, secondary, and tertiary C-H bonds with similar reactivity makes achieving high

regioselectivity a significant synthetic challenge.[16]

Applications in Research and Industry
The well-defined structure and properties of 3-Ethyl-3-methylhexane make it useful in several

areas:

Analytical Reference Standard: It is frequently used as a reference compound in gas

chromatography (GC) for the identification and quantification of hydrocarbons in complex

mixtures like gasoline.[1][4] Its retention index is a known value used for calibrating GC

systems.[17]
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Fuel Science: The study of branched alkanes is crucial for understanding fuel performance.

The highly branched structure of 3-Ethyl-3-methylhexane contributes to a higher octane

rating, which is a measure of a fuel's resistance to knocking during combustion.[2]

Chemical Intermediate and Solvent: In laboratory settings, it can be used as a nonpolar

solvent or as a starting material for the synthesis of other functionalized organic molecules.

[2]

Safety and Handling
3-Ethyl-3-methylhexane is a flammable liquid and vapor. It should be handled in a well-

ventilated area, away from heat, sparks, and open flames.[18] It is also classified as an

aspiration hazard, meaning it can be fatal if swallowed and enters the airways.[19]

Handling: Use personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[18] Ensure adequate ventilation, and use only non-sparking

tools.[20]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[21]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Conclusion
3-Ethyl-3-methylhexane serves as an important model compound for a branched-chain

alkane. Its well-characterized structure and physicochemical properties underpin its utility as an

analytical standard and in fundamental hydrocarbon research. While its reactivity is limited, its

synthesis and potential for selective functionalization present interesting challenges and

opportunities in organic chemistry. A thorough understanding of its properties, handling

requirements, and spectroscopic characteristics is essential for its safe and effective use in

scientific and industrial applications.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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